N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[1-(3-hydroxypropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H23N3O5S/c24-8-2-7-23-15-4-1-3-14(15)19(22-20(23)26)29-12-18(25)21-13-5-6-16-17(11-13)28-10-9-27-16/h5-6,11,24H,1-4,7-10,12H2,(H,21,25)
• InChI Key: NXJVPXNWQQYYMT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC4=C(C=C3)OCCO4)CCCO
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Novel heterocyclic compounds derived from similar structural frameworks have been synthesized, illustrating the diversity and potential of these molecules for various biological applications. For instance, compounds with anti-inflammatory and analgesic activities have been developed through the synthesis of benzodifuranyl derivatives, showcasing their potential as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This highlights the chemical versatility and pharmacological potential of compounds within this class.

Antitumor Evaluation

The antitumor activity of polyfunctionally substituted heterocyclic compounds derived from similar precursors has been explored, revealing high inhibitory effects against various human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer (Shams, Mohareb, Helal, & Mahmoud, 2010). This emphasizes the potential therapeutic applications of these compounds in cancer treatment, providing a foundation for further research into their mechanisms of action and efficacy.

Central Nervous System (CNS) Depressant Activity

Research on 2-chloromethyl 3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones and derivatives has revealed marked sedative actions, indicating their potential as CNS depressants (Manjunath, Mohan, Naragund, & Shishoo, 1997). This suggests that compounds with similar structural attributes could be explored for their utility in treating conditions related to CNS activity, such as anxiety and sleep disorders.

Antimicrobial Activity

The synthesis of new heterocycles incorporating the antipyrine moiety, which is structurally related, has shown significant antimicrobial activities (Bondock, Rabie, Etman, & Fadda, 2008). This underlines the potential of such compounds in developing new antimicrobial agents, addressing the growing concern of antimicrobial resistance.